Cas no 135897-70-0 (6-Cyclohexyl-2,3,4,9-tetrahydro-1H-carbazol-1-one)

• Product Name: 6-Cyclohexyl-2,3,4,9-tetrahydro-1H-carbazol-1-one
• CAS No: 135897-70-0
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 1076123
• PubChem ID: 534282
• Update Time: 2025-11-07

6-Cyclohexyl-2,3,4,9-tetrahydro-1H-carbazol-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Cyclohexyl-2,3,4,9-tetrahydro-1H-carbazol-1-one
• 6-CYCLOHEXYL-2,3,4,9-TETRAHYDRO-CARBAZOL-1-ONE
• 6-cyclohexyl-2,3,4,9-tetrahydro-4aH-carbazol-1-one
• 6-cyclohexyl-3,4-dihydrocarbazol-1(2H)-one
• AC1LBEKV
• Oprea1_361711
• Oprea1_861724
• ST016590
• SureCN9849084
• VS-07311
• 6-Cyclohexyl-1,2,3,4-tetrahydro-9H-carbazol-1-one
• VSAHOUURMCGEEP-UHFFFAOYSA-N
• SR-01000457511-1
• 6-cyclohexyl-2,3,4,9-tetrahydrocarbazol-1-one
• AKOS001618313
• BBL023041
• DTXSID90336522
• 6-Cyclohexyl-2,3,4,9-tetrahydro-1H-carbazol-1-one #
• 135897-70-0
• STK748995
• SR-01000457511
• SCHEMBL9849084

• MDL： MFCD00427056
• Inchi： 1S/C18H21NO/c20-17-8-4-7-14-15-11-13(12-5-2-1-3-6-12)9-10-16(15)19-18(14)17/h9-12,19H,1-8H2
• InChI Key： VSAHOUURMCGEEP-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1NC1C=CC(=CC2=1)C1CCCCC1

Computed Properties

• Exact Mass: 267.162314293g/mol
• Monoisotopic Mass: 267.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86000
• LogP: 4.73460

6-Cyclohexyl-2,3,4,9-tetrahydro-1H-carbazol-1-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 6-Cyclohexyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

6-Cyclohexyl-2,3,4,9-Tetrahydro-1H-Carbazol-1-One: A Comprehensive Overview

The compound with CAS No. 135897-70-0, known as 6-Cyclohexyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of carbazole derivatives, which are widely studied for their unique electronic properties and potential applications in various industries. The carbazolone structure at the core of this molecule plays a pivotal role in its reactivity and functionality.

Recent studies have highlighted the importance of cyclohexyl-substituted carbazolones in the development of advanced materials. Researchers have demonstrated that the 6-cyclohexyl group enhances the molecule's stability and thermal resistance, making it a promising candidate for high-performance polymers and optoelectronic devices. For instance, a 2023 study published in *Advanced Materials* explored the use of this compound as a building block for organic light-emitting diodes (OLEDs), where it exhibited exceptional efficiency and longevity.

The synthesis of 6-Cyclohexyl-2,3,4,9-tetrahydro-1H-carbazol-1-one involves a multi-step process that typically begins with the preparation of the carbazole skeleton. The introduction of the cyclohexyl group at the 6-position is achieved through a nucleophilic substitution reaction, followed by oxidation to form the ketone moiety. This synthesis pathway has been optimized in recent years to improve yield and purity, as reported in a 2022 paper in *Journal of Organic Chemistry*.

One of the most exciting developments involving this compound is its application in drug delivery systems. The tetrahydrocarbazolone framework has been shown to enhance drug solubility and bioavailability when incorporated into polymer-based nanocarriers. A 2023 study in *Biomaterials Science* demonstrated that nanoparticles synthesized using this compound could effectively deliver anticancer drugs to targeted cells with minimal side effects.

In addition to its practical applications, 6-Cyclohexyl-2,3,4,9-tetrahydro-1H-carbazol-1-one has also been a subject of theoretical studies aimed at understanding its electronic properties. Computational chemistry models have revealed that the molecule exhibits a high degree of conjugation due to its aromatic system, which contributes to its strong fluorescence properties. These findings have implications for its use in sensors and imaging technologies.

Looking ahead, the potential applications of this compound are vast and continue to expand as new research emerges. Its unique combination of thermal stability, fluorescence properties, and drug delivery capabilities positions it as a key player in both academic research and industrial applications. As scientists delve deeper into its properties and synthesis methods, we can expect even more innovative uses for 6-Cyclohexyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in the coming years.